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Compound of Interest

Compound Name: 4-hydroxy-2H-thiochromen-2-one

Cat. No.: B100525

Essential Safety and Handling Guide for 4-
hydroxy-2H-thiochromen-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
hydroxy-2H-thiochromen-2-one (also known as 4-hydroxy-1-thiocoumarin). Adherence to
these procedures is essential to ensure a safe laboratory environment and minimize exposure
risks.

Immediate Safety and Hazard Information

Chemical Identifier: 4-hydroxy-2H-thiochromen-2-one CAS Number: 16854-67-4 GHS
Hazard Classification:

 Skin Irritation (Category 2): Causes skin irritation.

e Eye Irritation (Category 2A): Causes serious eye irritation.
Precautionary Statements:

e Wash skin thoroughly after handling.

o Wear protective gloves, eye protection, and face protection.
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IF ON SKIN: Wash with plenty of water.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If skin or eye irritation persists: Get medical advice/attention.

Take off contaminated clothing and wash it before reuse.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling 4-hydroxy-2H-thiochromen-2-one
to prevent skin and eye contact. The following table summarizes the recommended PPE for
various operational scenarios.
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Eye and Face

Respiratory

Scenario Hand Protection ] Body Protection ]
Protection Protection
Not generally
required if
handled in a
) well-ventilated
_ _ Double gloving _
Handling Solid o Chemical safety Standard area. ANIOSH-
with nitrile gloves
Compound ) goggles. laboratory coat. approved N95
is recommended. .
respirator should
be used if there
is a risk of
generating dust.
Double gloving
with nitrile
gloves. For
prolonged
contact or when Chemical safety
] using organic goggles and a Chemically Work in a
Preparing _ _ N _
] solvents, face shield to resistant certified chemical
Solutions

consider gloves
with higher
chemical
resistance such
as neoprene or

butyl rubber.

protect against

splashes.

laboratory coat.

fume hood.
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Work in a
certified chemical

fume hood. A

] Double gloving ) NIOSH-approved
Potential for ) ] ) Chemically ) ]
with chemically Chemical safety ) respirator with
Aerosol ) resistant )
) resistant gloves goggles and a organic vapor
Generation or ) laboratory coat )
) (e.g., neoprene, full-face shield. cartridges may
Spills and apron.
butyl rubber). be necessary

depending on the
scale of the

operation.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 4-hydroxy-2H-thiochromen-2-one is essential for
minimizing risk. The following workflow outlines the key steps from acquisition to disposal.
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Pre-Experiment

1. Receive Chemical
- Verify label and container integrity.
- Log into chemical inventory.

ecure Storage

2. Storage
- Store in a cool, dry, well-ventilated area.
- Keep container tightly closed.
- Segregate from incompatible materials.

J

Retrieve for Use

4 Experiment
\

3. Preparation
- Don appropriate PPE.
- Work in a chemical fume hood.
- Weigh solid carefully to avoid dust.

roceed with Experiment

4. Use in Experiment
- Handle with care to prevent spills.

- Keep containers closed when not in use.
- J

Experiment Complete

Post-Experiment
\ 4

5. Decontamination
- Clean work area with appropriate solvent and then soap and water.
- Decontaminate all equipment.

egregate Waste

6. Waste Disposal
- Dispose of all waste according to the disposal plan.
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Elimination
(Most Effective)

Substitution
Engineering Controls

Administrative Controls

Personal Protective Equipment (PPE)
(Least Effective)
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¢ To cite this document: BenchChem. [Personal protective equipment for handling 4-hydroxy-
2H-thiochromen-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100525#personal-protective-equipment-for-handling-
4-hydroxy-2h-thiochromen-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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